Cas no 1804702-81-5 (Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate)

Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate is a versatile pyridine-based intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive bromo substituent at the 3-position and a difluoromethyl group at the 5-position, enabling selective functionalization for further derivatization. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions. This compound is particularly valuable in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the bromine's reactivity. The difluoromethyl group contributes to metabolic stability in bioactive molecules, making it useful in drug discovery. High purity and consistent quality ensure reliable performance in synthetic applications.

Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate structure

1804702-81-5 structure

Product Name:Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate

CAS No:1804702-81-5

MF:C₉H₈BrF₂NO₂

MW:280.066128730774

CID:4846919

Update Time:2025-06-07

Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate
- Inchi： 1S/C9H8BrF2NO2/c1-2-15-9(14)7-6(10)3-5(4-13-7)8(11)12/h3-4,8H,2H2,1H3
- InChI Key： XIQJUEHSZZORBD-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=CN=C1C(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
XLogP3: 2.7
Topological Polar Surface Area: 39.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077534-250mg	Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate	1804702-81-5	97%	250mg	$489.60	2022-04-01
Alichem	A029077534-500mg	Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate	1804702-81-5	97%	500mg	$847.60	2022-04-01
Alichem	A029077534-1g	Ethyl 3-bromo-5-(difluoromethyl)pyridine-2-carboxylate	1804702-81-5	97%	1g	$1,564.50	2022-04-01